Cas no 1182973-82-5 (3-(2-Methoxybenzoyl)quinoline)

• Product Name: 3-(2-Methoxybenzoyl)quinoline
• CAS No: 1182973-82-5
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• CID: 4787490
• Update Time: 2025-06-28

3-(2-Methoxybenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methoxybenzoyl)quinoline
• (2-methoxyphenyl)-quinolin-3-ylmethanone
• (2-Methoxyphenyl)(quinolin-3-yl)methanone

• Inchi： 1S/C17H13NO2/c1-20-16-9-5-3-7-14(16)17(19)13-10-12-6-2-4-8-15(12)18-11-13/h2-11H,1H3
• InChI Key： RNXYBKJLKJHDLQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C1=CN=C2C=CC=CC2=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2

Additional information on 3-(2-Methoxybenzoyl)quinoline

Introduction to 3-(2-Methoxybenzoyl)quinoline (CAS No: 1182973-82-5)

3-(2-Methoxybenzoyl)quinoline, identified by the Chemical Abstracts Service Number (CAS No) 1182973-82-5, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a quinoline core conjugated with a 2-methoxybenzoyl group, has garnered attention due to its structural versatility and potential biological activities. The combination of the quinoline scaffold, known for its role in various bioactive molecules, and the 2-methoxybenzoyl moiety, which introduces hydrophobicity and electronic modulation, makes this compound a promising candidate for further investigation in drug discovery.

The quinoline scaffold is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Quinolines and their derivatives are well-documented for their antimicrobial, antimalarial, and anticancer activities. The presence of the 2-methoxybenzoyl group in 3-(2-Methoxybenzoyl)quinoline not only enhances the molecular complexity but also opens up possibilities for diverse interactions with biological targets. This structural feature can influence the compound's solubility, metabolic stability, and binding affinity to enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-(2-Methoxybenzoyl)quinoline and biological targets. Studies have suggested that the 2-methoxybenzoyl group can act as a key pharmacophore, participating in hydrogen bonding or hydrophobic interactions with proteins. This has implications for designing molecules with improved pharmacokinetic profiles and enhanced therapeutic efficacy. The quinoline ring itself can engage in π-π stacking interactions, further contributing to the compound's binding affinity.

In the context of drug discovery, 3-(2-Methoxybenzoyl)quinoline has been explored for its potential in modulating various biological pathways. For instance, derivatives of quinoline have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The methoxy group on the benzoyl moiety can serve as a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility makes 3-(2-Methoxybenzoyl)quinoline a valuable building block in medicinal chemistry.

One of the most exciting areas of research involving 3-(2-Methoxybenzoyl)quinoline is its potential as an intermediate in the synthesis of novel therapeutic agents. Researchers are investigating its role in developing treatments for neurological disorders, where precise modulation of protein-protein interactions is crucial. The ability of this compound to interact with multiple targets simultaneously makes it an attractive candidate for multitarget drug design strategies.

The synthesis of 3-(2-Methoxybenzoyl)quinoline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient routes to complex heterocyclic compounds like this one. These advances in synthetic chemistry have made it feasible to produce larger quantities of the compound for preclinical studies.

Preclinical studies on 3-(2-Methoxybenzoyl)quinoline have revealed several promising properties. In vitro assays have demonstrated its ability to inhibit certain enzymes with high selectivity, suggesting potential therapeutic applications. Additionally, cell-based assays have shown that this compound can modulate signaling pathways relevant to diseases such as cancer and inflammation. These findings underscore the importance of further exploring its biological activity.

The future directions for research on 3-(2-Methoxybenzoyl)quinoline include both computational and experimental investigations. Computational studies can help predict new derivatives with enhanced activity by analyzing molecular interactions at an atomic level. Experimental work will focus on validating these predictions through synthesis and biological testing. Collaborative efforts between computational chemists and experimental biologists will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion, 3-(2-Methoxybenzoyl)quinoline (CAS No: 1182973-82-5) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structure combines the advantageous properties of quinolines and methoxybenzoyl groups, making it a versatile scaffold for drug discovery. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play a vital role in developing innovative treatments for various diseases.